2-(2-Methylphenyl)-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one

• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 2-(2-methylphenyl)-7,8-dihydro-6H-pyrrolo[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C14H14N2O/c1-10-5-2-3-6-11(10)12-9-14(17)16-8-4-7-13(16)15-12/h2-3,5-6,9H,4,7-8H2,1H3
• InChI Key: OCJYNKULJJOYOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC(=O)N3CCCC3=N2

Description

2-(2-Methylphenyl)-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one is a heterocyclic compound featuring a pyrrolo-pyrimidinone core substituted with a 2-methylphenyl group at the 2-position. Its molecular formula is C15H16N2O, with a molecular weight of 240.3 g/mol and a purity ≥95% . This compound is structurally related to bioactive molecules such as antipsychotics and antimicrobial agents, making its comparative analysis with analogs critical for understanding structure-activity relationships (SAR).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methylphenyl)-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 2-methylphenylhydrazine with ethyl acetoacetate followed by cyclization in the presence of a base can yield the desired pyrrolopyrimidine core . The reaction conditions often require refluxing in solvents such as ethanol or dimethylformamide (DMF) and the use of catalysts like p-toluenesulfonic acid.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more scalable and efficient methods. These can include the use of continuous flow reactors to ensure consistent reaction conditions and higher yields. Additionally, green chemistry approaches, such as solvent-free reactions or the use of recyclable catalysts, are being explored to minimize environmental impact .

Chemical Reactions Analysis

Types of Reactions

2-(2-Methylphenyl)-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide to introduce oxygen-containing functional groups.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride to reduce specific functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substituting agents: Halogens, alkylating agents, and nucleophiles like amines and thiols.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield hydroxylated derivatives, while substitution reactions can introduce various functional groups, enhancing the compound’s chemical diversity .

Scientific Research Applications

2-(2-Methylphenyl)-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(2-Methylphenyl)-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and the modifications made to the compound .

Comparison with Similar Compounds

Structural Analogs in the Pyrrolo/Pyrido-Pyrimidinone Family

The following table summarizes key structural analogs and their properties:

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Differences
6-Methyl-2-(2-methylphenyl)-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one	Pyrrolo[1,2-a]pyrimidin-4-one	2-(2-Methylphenyl), 6-methyl	C15H16N2O	240.3	Additional methyl at position 6
7,7-Dimethyl-2-phenyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one	Pyrrolo[1,2-a]pyrimidin-4-one	2-Phenyl, 7,7-dimethyl	C15H16N2O	240.3	Dimethyl substitution at position 7
Risperidone (Pyrido analog)	Pyrido[1,2-a]pyrimidin-4-one	3-[2-(4-(6-fluoro-benzisoxazolyl)piperidinyl)ethyl], 2-methyl	C23H27FN4O2	410.49	Pyrido core; fluorinated benzisoxazole substituent
2-(Chloromethyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one hydrochloride	Pyrido[1,2-a]pyrimidin-4-one	2-(Chloromethyl)	C7H7ClO2	158.59 (base)	Chloromethyl group; hydrochloride salt
2-(3,4-Dimethoxyphenyl)-9-methyl-7-substituted analogs	Pyrido[1,2-a]pyrimidin-4-one	3,4-Dimethoxyphenyl, piperazine/alkylamino groups	Varies	~400–450	Methoxy groups; complex N-substituents

Key Structural and Functional Differences

Core Heterocycle: The target compound contains a pyrrolo ring fused to pyrimidinone, while analogs like risperidone and others feature a pyrido ring. Pyrido derivatives generally exhibit enhanced planarity, influencing binding to CNS targets (e.g., dopamine D2 and 5-HT receptors) . Pyrrolo analogs (e.g., 6-methyl and 7,7-dimethyl derivatives) may have reduced metabolic stability compared to pyrido systems due to differences in ring strain and oxidation susceptibility .

Substituent Effects: 2-Methylphenyl vs. Halogenation: Chloromethyl or fluorinated substituents (e.g., risperidone’s 6-fluoro-benzisoxazole) enhance lipophilicity and receptor affinity but may increase toxicity risks . Methoxy Groups: 3,4-Dimethoxyphenyl analogs show improved solubility but reduced blood-brain barrier penetration compared to alkyl-substituted derivatives.

Metabolic Pathways: Pyrrolo-pyrimidinones are prone to alicyclic hydroxylation at positions 7–9, as seen in risperidone’s metabolism to 9-hydroxy-risperidone . The 2-methylphenyl group in the target compound may slow hepatic oxidation compared to unsubstituted analogs. Pyrido derivatives undergo extensive oxidative dealkylation and isoxazole scission, whereas pyrrolo systems may favor ring-opening reactions under acidic conditions .

Biological Activity

2-(2-Methylphenyl)-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one, with the CAS number 2060059-43-8, is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Basic Information

Property	Value
Molecular Formula	C₁₄H₁₄N₂O
Molecular Weight	226.27 g/mol
CAS Number	2060059-43-8

The compound exhibits a pyrrolo-pyrimidine structure, which is known for its diverse biological activities.

Antiparasitic Activity

Research has highlighted the potential of pyrrolo[1,2-a]pyrimidines as antiparasitic agents. A study focused on structure-based design and synthesis of these compounds evaluated their inhibitory effects on pteridine reductase 1 (PTR1) from Trypanosoma brucei, a target for treating Human African trypanosomiasis. Compounds derived from this class showed significant enzyme inhibition and in vitro antitrypanosomal activity, suggesting that modifications to the pyrrolo-pyrimidine scaffold can enhance biological efficacy .

Case Study: Inhibition of PTR1

• Objective : Evaluate the inhibitory effects of substituted pyrrolo[1,2-a]pyrimidines on PTR1.
• Method : Enzyme assays and in vitro culture studies were conducted.
• Findings : Several compounds exhibited potent inhibition of PTR1 and demonstrated antitrypanosomal activity, leading to further in vivo evaluations .

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the biological activity of 2-(2-Methylphenyl)-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one. The presence of hydrophobic substituents on the pyrrole ring has been identified as a key factor influencing activity. Compounds with larger hydrophobic groups showed improved affinity for PTR1 and increased cellular uptake into T. brucei .

Other Biological Activities

Emerging research indicates that pyrrolo-pyrimidine derivatives may also exhibit anticancer properties. For instance, derivatives have been explored for their ability to modulate retinol-binding protein interactions, which could have implications in cancer treatment strategies .